Cas no 192329-80-9 (4-(Pyridin-4-yloxy)benzenesulfonic Acid)

• Product Name: 4-(Pyridin-4-yloxy)benzenesulfonic Acid
• CAS No: 192329-80-9
• MF: C₁₁H₉NO₄S
• MW: 251.258461713791
• MDL: MFCD03426403
• CID: 116165
• PubChem ID: 2760497
• Update Time: 2025-06-20

4-(Pyridin-4-yloxy)benzenesulfonic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-(4-pyridinyloxy)-
• 4-(Pyridin-4-yloxy)-benzenesulfonic acid
• 4-(4-PYRIDYLOXY)BENZENESULFONIC ACID
• 4-(pyrid-4-yl)oxybenzenesulfonic acid
• 4-(pyridin-4-yl)oxybenzenesulfonic acid
• 4-(pyridin-4-yloxy)benzenesulfonic acid
• 4-[(pyrid-4-yl)oxy]benzenesulfonic acid
• AC1MC2TE
• AG-E-40512
• CTK4E0977
• Benzenesulfonic acid, 4-(4-pyridinyloxy)-
• MFCD03426403
• CS-0171009
• 4-pyridin-4-yloxybenzenesulfonic Acid
• 4-(pyridin-4-yloxy)benzene-1-sulfonic acid
• 4-[(Pyridin-4-yl)oxy]benzene-1-sulfonic acid
• DXVIGUWDUVUVMI-UHFFFAOYSA-N
• 192329-80-9
• A13281
• 4-(Pyridin-4-yloxy)benzenesulfonicacid
• AS-37485
• SCHEMBL6338957
• DTXSID60375185
• 4-(4-Pyridinyloxy)-benzenesulfonic acid
• AKOS027327665
• 4-(Pyridin-4-yloxy)benzenesulfonic Acid

• MDL： MFCD03426403
• Inchi： 1S/C11H9NO4S/c13-17(14,15)11-3-1-9(2-4-11)16-10-5-7-12-8-6-10/h1-8H,(H,13,14,15)
• InChI Key： DXVIGUWDUVUVMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CN=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 251.02527
• Monoisotopic Mass: 251.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Refractive Index: 1.613
• PSA: 76.49

4-(Pyridin-4-yloxy)benzenesulfonic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 4-(Pyridin-4-yloxy)benzenesulfonic Acid

Introduction to 4-(Pyridin-4-yloxy)benzenesulfonic Acid (CAS No: 192329-80-9)

4-(Pyridin-4-yloxy)benzenesulfonic Acid, identified by its Chemical Abstracts Service (CAS) number 192329-80-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzenesulfonic acids, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The structural motif of this molecule incorporates a pyridine ring linked to a benzene sulfonic acid group through an oxygen atom, forming a biphenyl-like structure. This unique configuration imparts distinct chemical properties that make it a valuable candidate for further exploration in drug development and material science.

The significance of 4-(Pyridin-4-yloxy)benzenesulfonic Acid lies in its potential utility as a building block for more complex molecules. The presence of both the pyridine and sulfonic acid functionalities allows for versatile chemical modifications, enabling researchers to tailor its properties for specific applications. In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, such as pyridine derivatives, due to their inherent biological activity and favorable pharmacokinetic profiles. The sulfonic acid group, in particular, is known for its ability to enhance solubility and binding affinity, making it an attractive feature for drug design.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of 4-(Pyridin-4-yloxy)benzenesulfonic Acid's interactions with biological targets. Studies have demonstrated that the pyridine moiety can engage in hydrogen bonding and π-stacking interactions with proteins and nucleic acids, which are critical for drug-receptor binding. Additionally, the sulfonic acid group can participate in ionic interactions, further contributing to the compound's binding affinity. These insights have guided the design of derivatives with enhanced potency and selectivity. For instance, researchers have explored modifications to the pyridine ring to optimize metabolic stability while maintaining biological activity.

In the realm of medicinal chemistry, 4-(Pyridin-4-yloxy)benzenesulfonic Acid has been investigated as a precursor for potential treatments targeting various diseases. Its structural features suggest potential applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies. Specifically, the pyridine ring is a common scaffold in many drugs due to its ability to modulate enzyme activity and receptor binding. The sulfonic acid group further enhances its pharmacological profile by improving water solubility and facilitating cellular uptake. Preclinical studies have begun to explore these possibilities, with initial findings indicating promising biological activity.

The synthesis of 4-(Pyridin-4-yloxy)benzenesulfonic Acid involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized through nucleophilic aromatic substitution or other coupling reactions that introduce the pyridine moiety onto a benzenesulfonate precursor. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for research purposes. The purity and yield of the final product are critical factors that influence its utility in downstream applications.

From an industrial perspective, 4-(Pyridin-4-yloxy)benzenesulfonic Acid represents an important intermediate in the pharmaceutical supply chain. Its versatility allows for the synthesis of a wide range of derivatives that can be fine-tuned for specific therapeutic needs. Companies specializing in fine chemicals have recognized its potential and have developed robust production protocols to meet growing demand from research institutions and pharmaceutical companies. As drug discovery efforts continue to evolve, compounds like 4-(Pyridin-4-yloxy)benzenesulfonic Acid are expected to play a crucial role in developing next-generation therapeutics.

The environmental impact of producing and utilizing 4-(Pyridin-4-yloxy)benzenesulfonic Acid is also a consideration in modern chemical research. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to enhance the biodegradability of derivatives derived from this compound to ensure they do not pose long-term environmental risks. These sustainability initiatives align with broader industry trends aimed at reducing the ecological footprint of chemical manufacturing.

Future directions for research on 4-(Pyridin-4-yloxy)benzenesulfonic Acid include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with other molecules makes it a promising candidate for targeted drug delivery platforms. For example, it could be incorporated into polymeric micelles or nanoparticles designed to enhance drug solubility or targeted release within specific tissues or organs. Such innovations could improve treatment efficacy while reducing side effects associated with conventional therapies.

Moreover, 4-(Pyridin-4-yloxy)benzenesulfonic Acid has shown potential as a ligand in coordination chemistry, where it can bind metal ions to form functional complexes with applications in catalysis and material science. The combination of its aromatic structure with coordinating groups provides unique opportunities for designing metal-based catalysts that facilitate organic transformations under mild conditions. These catalysts could be particularly useful in green chemistry initiatives aimed at replacing hazardous reagents with more environmentally benign alternatives.

In summary, 192329-80-9 represents a compound of significant interest due to its structural versatility and potential applications across multiple fields. Its role as an intermediate in pharmaceutical synthesis underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new possibilities for this molecule, 192329-80-9 is poised to remain at the forefront of chemical innovation.